Cas no 1806918-52-4 (2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride)

• Product Name: 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride
• CAS No: 1806918-52-4
• MF: C₈H₅BrClF₂NO
• MW: 284.48520731926
• CID: 4865696
• Update Time: 2025-10-31

2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride

• Inchi： 1S/C8H5BrClF2NO/c1-3-2-4(8(11)12)5(7(10)14)13-6(3)9/h2,8H,1H3
• InChI Key： WKGAEGJLDAVDPW-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(F)F)C(C(=O)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 3.7
• Topological Polar Surface Area: 30

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride

Introduction to 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride (CAS No. 1806918-52-4)

2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride (CAS No. 1806918-52-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, characterized by its bromo and difluoromethyl substituents, as well as its carbonyl chloride functionality, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of these functional groups not only enhances its reactivity but also opens up numerous possibilities for further chemical modifications, making it an invaluable tool in medicinal chemistry.

The bromo group at the 2-position and the difluoromethyl group at the 5-position of the pyridine ring contribute to the compound's unique electronic and steric properties. These substituents can influence the reactivity of the molecule in different chemical reactions, particularly in cross-coupling reactions and nucleophilic substitutions. The carbonyl chloride moiety, on the other hand, is highly reactive and can readily participate in condensation reactions with amines or alcohols to form amides or esters, respectively. This reactivity makes 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride a preferred building block for constructing more complex molecular architectures.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their prevalence in many biologically active drugs. The compound 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride fits well within this context, as it can be used to synthesize various pyridine-based scaffolds that exhibit pharmacological activity. For instance, researchers have explored its utility in generating kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases.

One of the most notable applications of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride is in the synthesis of small molecule inhibitors targeting specific biological pathways. The difluoromethyl group is known to enhance metabolic stability and binding affinity, making it a valuable feature in drug design. Recent studies have demonstrated its role in developing inhibitors of tyrosine kinases, which play a pivotal role in signal transduction pathways involved in cell growth and differentiation. By incorporating this compound into drug discovery campaigns, scientists can rapidly generate novel analogs with improved pharmacokinetic profiles.

The carbonyl chloride functionality also allows for further derivatization into other functional groups, such as thiols or amines, through nucleophilic addition reactions. This flexibility is particularly useful in designing probes for biochemical studies or in creating libraries of compounds for high-throughput screening. For example, researchers have utilized derivatives of this compound to develop fluorescent probes that can visualize specific biological targets in living cells. Such probes are essential tools for understanding cellular processes at the molecular level.

From an industrial perspective, the synthesis of 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride presents both challenges and opportunities. While the presence of multiple reactive sites requires careful optimization to ensure high yields and purity, modern synthetic methodologies have made significant strides in addressing these challenges. Continuous flow chemistry, for instance, has been employed to improve reaction efficiency and scalability. Additionally, green chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact.

The demand for high-quality intermediates like 2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride continues to grow as pharmaceutical companies strive to develop innovative therapies. Suppliers must ensure that their products meet stringent quality standards to be accepted by leading research institutions and drug development pipelines. Advances in analytical techniques such as HPLC and NMR spectroscopy have enabled more precise characterization of these compounds, ensuring their suitability for sensitive applications.

In conclusion,2-Bromo-5-(difluoromethyl)-3-methylpyridine-6-carbonyl chloride (CAS No. 1806918-52-4) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an excellent starting material for synthesizing bioactive molecules targeting various diseases. As research progresses, new applications and synthetic strategies will undoubtedly emerge, further solidifying its importance in the chemical biology landscape.